Cas no 158955-59-0 (2-Piperidinemethanol,4-fluoro-5-hydroxy-, [2R-(2a,4a,5b)]- (9CI))

• Product Name: 2-Piperidinemethanol,4-fluoro-5-hydroxy-, [2R-(2a,4a,5b)]- (9CI)
• CAS No: 158955-59-0
• MF: C₆H₁₂FNO₂
• MW: 149.163385391235
• CID: 109062
• Update Time: 2022-09-22

2-Piperidinemethanol,4-fluoro-5-hydroxy-, [2R-(2a,4a,5b)]- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Piperidinemethanol,4-fluoro-5-hydroxy-, [2R-(2a,4a,5b)]- (9CI)
• 2-Piperidinemethanol,4-fluoro-5-hydroxy-,[2R-(2alpha,4alpha,5beta)]-(9CI)
• 2-Piperidinemethanol, 4-fluoro-5-hydroxy-, [2R-(2α,4α,5β)]- (9CI)

• Inchi： 1S/C6H12FNO2/c7-5-1-4(3-9)8-2-6(5)10/h4-6,8-10H,1-3H2/t4-,5-,6-/m1/s1
• InChI Key： SPSOUXLLOJBBTK-HSUXUTPPSA-N
• SMILES： N1C[C@@H](O)[C@H](F)C[C@@H]1CO

Computed Properties

• Exact Mass: 149.085
• Monoisotopic Mass: 149.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.5A^2